Cas no 661470-27-5 (1-Piperazinecarboxylic acid, 4-(3-butenyl)-3-oxo-, 1,1-dimethylethylester)

1-Piperazinecarboxylic acid, 4-(3-butenyl)-3-oxo-, 1,1-dimethylethylester structure
661470-27-5 structure
Product Name:1-Piperazinecarboxylic acid, 4-(3-butenyl)-3-oxo-, 1,1-dimethylethylester
CAS No:661470-27-5
MF:C13H22N2O3
MW:254.325383663177
CID:1703619
Update Time:2024-08-31

1-Piperazinecarboxylic acid, 4-(3-butenyl)-3-oxo-, 1,1-dimethylethylester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylic acid, 4-(3-butenyl)-3-oxo-, 1,1-dimethylethylester
    • 1-Piperazinecarboxylic acid, 4-(3-buten-1-yl)-3-oxo-, 1,1-dimethylethyl ester
    • Inchi: 1S/C13H22N2O3/c1-5-6-7-14-8-9-15(10-11(14)16)12(17)18-13(2,3)4/h5H,1,6-10H2,2-4H3
    • InChI Key: LTCBUQIRUACKBL-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCN(CCC=C)C(=O)C1

Computed Properties

  • Exact Mass: 254.16316

Experimental Properties

  • Density: 1.068±0.06 g/cm3(Predicted)
  • Boiling Point: 374.2±42.0 °C(Predicted)
  • PSA: 49.85
  • pka: -0.82±0.20(Predicted)
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